Cas no 941945-15-9 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 941945-15-9
• MF: C₁₉H₁₉FN₂O₄S₂
• MW: 422.493565797806
• CID: 5513423
• Update Time: 2025-06-14

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2,4-dimethoxybenzenesulfonamide
• Benzenesulfonamide, N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-2,4-dimethoxy-
• N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C19H19FN2O4S2/c1-25-16-6-7-18(17(11-16)26-2)28(23,24)21-9-8-15-12-27-19(22-15)13-4-3-5-14(20)10-13/h3-7,10-12,21H,8-9H2,1-2H3
• InChI Key： UQNWTSBCRLSZTN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=CC(F)=C3)=N2)(=O)=O)=CC=C(OC)C=C1OC

Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 941945-15-9)

In the realm of organic chemistry and pharmaceutical research, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 941945-15-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiazole and sulfonamide moieties, is a subject of interest for researchers exploring novel bioactive molecules. The presence of a 3-fluorophenyl group and dimethoxybenzene further enhances its chemical versatility, making it a candidate for various drug discovery and medicinal chemistry projects.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of compounds like N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and ADME properties (Absorption, Distribution, Metabolism, and Excretion) of such molecules. This aligns with the growing demand for precision medicine and targeted therapies, where understanding the structure-activity relationship (SAR) is crucial. The compound's CAS No. 941945-15-9 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in academic and industrial research.

The synthesis of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide involves multi-step organic reactions, often starting from 3-fluorobenzaldehyde and thiazole precursors. The incorporation of sulfonamide groups is particularly noteworthy, as this functional group is prevalent in many FDA-approved drugs, including antibiotics and diuretics. This has led to speculation about the compound's potential as a lead molecule in developing new therapeutics for conditions such as inflammatory diseases or metabolic disorders.

From a green chemistry perspective, the synthesis and application of CAS No. 941945-15-9 are being evaluated for sustainability. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact. This aligns with the broader shift toward eco-friendly synthesis methods in the pharmaceutical industry, a topic frequently discussed in scientific forums and research publications.

In conclusion, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide represents a fascinating case study in modern chemical research. Its structural complexity, combined with its potential bioactivity, makes it a valuable subject for further investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovations in drug development and molecular design.